Cas no 111293-93-7 (Isoquinoline, 7-methyl-1-phenyl-)

• Product Name: Isoquinoline, 7-methyl-1-phenyl-
• CAS No: 111293-93-7
• MF: C₁₆H₁₃N
• MW: 219.281123876572
• CID: 1197400
• Update Time: 2024-08-05

Isoquinoline, 7-methyl-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 7-methyl-1-phenyl-

• Inchi： 1S/C16H13N/c1-12-7-8-13-9-10-17-16(15(13)11-12)14-5-3-2-4-6-14/h2-11H,1H3
• InChI Key： KPYXSJNRRGOYFQ-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2)C2=C(C=CC(C)=C2)C=CN=1

Computed Properties

• Exact Mass: 219.10489

Experimental Properties

• Density: 1.105±0.06 g/cm3(Predicted)
• Melting Point: 103-104 °C
• Boiling Point: 345.6±11.0 °C(Predicted)
• PSA: 12.89
• pka: 4.99±0.33(Predicted)